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Compound of Interest

Compound Name: CCT251455

Cat. No.: B1191725

Get Quote

CCT251455 is a potent, selective, and orally bioavailable inhibitor of MPS1 (TTK) kinase.[1][2]

As a research tool that disrupts the Spindle Assembly Checkpoint (SAC), it induces

chromosomal segregation errors and aneuploidy. Consequently, it must be handled as a high-

potency cytotoxic agent and a potential reproductive toxin.

This guide supersedes generic chemical hygiene plans. All personnel handling CCT251455
must adhere to the "Zero-Exposure" mandate, treating all waste streams as hazardous

chemical waste destined for high-temperature incineration.
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Parameter Technical Specification

Compound Name CCT251455

CAS Number 1400284-80-1

Target MPS1 / TTK Kinase (IC50 ~3 nM)

Molecular Formula C26H26ClN7O2

Solubility
DMSO (100 mg/mL); Ethanol (< 1 mg/mL);

Water (Insoluble)

Hazard Class (GHS)

Warning: Suspected Germ Cell Mutagen

(H341); Suspected Reproductive Toxin (H361);

Aquatic Toxicity (H410).

Waste Classification & Segregation Strategy
Effective disposal begins with rigorous segregation. CCT251455 is not biodegradable and

poses long-term aquatic toxicity.[3][4][5] Under RCRA (Resource Conservation and Recovery

Act) guidelines, it should be managed as a Toxic/Cytotoxic Waste.

Waste Stream Decision Matrix
The following logic gate ensures no cross-contamination of municipal or non-hazardous waste

streams.
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Figure 1: Waste segregation logic for CCT251455. All paths ultimately lead to incineration to

prevent environmental release.

Detailed Disposal Protocols
Protocol A: Solid Waste (Stock Powder & Debris)
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Scope: Expired stock powder, weighing boats, contaminated PPE (gloves), and pipette tips.

Containment: Place all solid waste directly into a transparent, sealable polyethylene bag

(minimum 4 mil thickness).

Labeling: Affix a hazardous waste tag. Clearly write: "Solid Waste - CCT251455 -

Toxic/Mutagenic."

Secondary Containment: Transfer the sealed bag into the laboratory's designated Solid

Hazardous Waste Drum (often a black or yellow barrel depending on institutional color codes

for cytotoxic waste).

Prohibition: NEVER dispose of CCT251455 solids in "Red Bag" biohazard waste unless the

facility incinerates all biohazard waste. Autoclaving does not degrade this chemical; it must

be chemically incinerated.

Protocol B: Liquid Waste (Stock Solutions & Media)
Scope: DMSO stock solutions, cell culture supernatants containing >1 µM CCT251455.

Segregation:

DMSO Stocks: Dispose of in the Non-Halogenated Organic Waste carboy.

Cell Culture Media: If the media contains trace CCT251455 (<1%), it may often be

collected in the aqueous waste stream only if that stream is destined for incineration. If the

facility treats aqueous waste via wastewater treatment, you must collect media as

Chemical Waste (Non-Halogenated) to prevent aquatic contamination.

Deactivation (Spill Scenario Only):

While no specific chemical deactivator (like bleach) is validated for CCT251455, treating

spills with 10% sodium hypochlorite (bleach) followed by a detergent wash is standard

practice to physically remove and partially degrade organic contaminants before

absorption.

Container Specs: High-density polyethylene (HDPE) or glass carboys. Do not use metal

containers if the solvent system is corrosive (unlikely for DMSO).
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Protocol C: Empty Containers (The "RCRA Empty" Rule)
Triple Rinse: Empty glass vials must be triple-rinsed with a solvent capable of solubilizing the

compound (e.g., DMSO or Ethanol), not water.

Rinsate Disposal: Collect the rinsate into the appropriate liquid waste container (Protocol B).

Defacing: Deface the label and dispose of the rinsed vial in the Glass/Sharps container.

Emergency Spill Response
Immediate Action Required:

Evacuate & Alert: Clear the immediate area. Alert the lab safety officer.

PPE Up-Armor: Don double nitrile gloves, safety goggles, lab coat, and a fit-tested N95 or

P100 respirator if powder is aerosolized.

Containment:

Powder: Cover with a damp paper towel (to prevent dust) and wipe up.

Liquid: Cover with an absorbent pad or vermiculite.

Cleanup: Clean the surface with 10% bleach, followed by 70% ethanol. Dispose of all

cleanup materials as Hazardous Solid Waste (Protocol A).

Scientific Rationale & Mechanism
Understanding why we dispose of CCT251455 strictly is crucial for compliance.

Mechanism of Action: CCT251455 inhibits MPS1, a kinase essential for the Spindle

Assembly Checkpoint (SAC).[2] Inhibition causes cells to exit mitosis prematurely with

unaligned chromosomes, leading to massive aneuploidy and cell death [1].

Environmental Impact: As a stable organic molecule with high potency (IC50 = 3 nM),

release into water systems could affect aquatic eukaryotic life by disrupting cell division

mechanisms conserved across species [2].

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1191725/docs?utm_src=pdf-body#executive-summary-compound-profile
https://www.benchchem.com/product/b1191725/docs?utm_src=pdf-body#executive-summary-compound-profile
https://ximbio.com/reagent/152625/mps1-inhibitor-cct251455-small-molecule-tool-compound
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1191725?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stability: CCT251455 is stable in DMSO and organic solvents. It does not spontaneously

degrade in water, necessitating high-temperature incineration for complete destruction [3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1191725/docs#executive-summary-compound-
profile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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